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Introduction

Dotriacontane (C32H66) is a long-chain saturated hydrocarbon belonging to the alkane
series.[1] Its presence in various natural sources, such as plant waxes and safflower oil, makes
it a subject of interest in biochemistry and natural product chemistry.[2][3] This technical guide
provides a comprehensive overview of the core chemical and physical properties of
dotriacontane, complete with detailed experimental protocols for their determination. All
guantitative data is summarized for clarity, and logical relationships are visualized using
Graphviz diagrams.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of dotriacontane are summarized in
the tables below. These properties are crucial for understanding its behavior in various
experimental and developmental settings.

Table 1: General and Chemical Properties of
Dotriacontane
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Property

Value

Chemical Name

Dotriacontane

Synonyms n-Dotriacontane, Bicetyl
CAS Number 544-85-4

Molecular Formula C32H66

Molecular Weight 450.9 g/mol

IUPAC Name dotriacontane

Table 2: Physical Properties of Dotriacontane

Property Value
White to slightly gray shiny flakes or waxy solid.
Appearance
[2][4]
Melting Point 65-72 °C
Boiling Point 467-470 °C
Density 0.8124 g/cm3 at 20 °C

Refractive Index

1.4550 at 20 °C

Vapor Pressure

<1 mmHg at 20 °C

Table 3: Solubility Profile of Dotriacontane
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Solvent Solubility

Water Insoluble

Ethanol Slightly soluble

Chloroform Slightly soluble

Diethyl Ether Soluble

Carbon Tetrachloride Soluble

Benzene Very soluble

Toluene Soluble (especially when hot)

Experimental Protocols

Detailed methodologies for the determination of key physical and chemical properties of
dotriacontane are provided below. These protocols are based on standard laboratory
practices.

Determination of Melting Point by Capillary Method

This method is a widely used technique for determining the melting point of a crystalline solid.

[5]

Apparatus:

Melting point apparatus (e.g., DigiMelt or Mel-Temp)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: Ensure the dotriacontane sample is dry. If the sample consists of large
crystals, gently pulverize it into a fine powder using a mortar and pestle.[5]
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o Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to
pack a small amount of the solid into the tube. The sample height should be approximately 2-
3 mm.[5]

o Compacting the Sample: To ensure the sample is tightly packed, drop the capillary tube,
sealed-end down, through a long glass tube onto a hard surface.

e Measurement:
o Place the loaded capillary tube into the heating block of the melting point apparatus.

o If the approximate melting point is known, heat the block rapidly to about 15-20°C below
the expected melting point.

o Decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium as the
melting point is approached.[5]

o Record the temperature at which the first drop of liquid is observed (the beginning of the
melting range).

o Record the temperature at which the last crystal of the solid melts (the end of the melting
range). For a pure compound, this range should be narrow.

Determination of Boiling Point by Gas Chromatography

Due to the high boiling point of dotriacontane, direct distillation at atmospheric pressure is
impractical. Gas chromatography (GC) provides a reliable method for determining the boiling
point distribution of high molecular weight hydrocarbons. A standardized method such as ASTM
D5399 can be adapted for this purpose.[6]

Apparatus:
e Gas chromatograph (GC) with a flame ionization detector (FID)
» Capillary column suitable for high-temperature analysis (e.g., bonded methyl silicone)

» Data acquisition and processing software
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Procedure:
e Calibration:

o Prepare a calibration mixture of n-alkanes with known boiling points that span the
expected boiling range of the sample.

o Inject the calibration mixture into the GC under the same conditions that will be used for
the sample.

o Generate a calibration curve by plotting the retention time of each n-alkane against its
known boiling point.

o Sample Preparation: Dissolve a known amount of dotriacontane in a suitable volatile
solvent (e.g., hexane or carbon disulfide).

e GC Analysis:
o Inject the prepared sample solution into the GC.

o The GC oven temperature is raised at a reproducible rate to separate the components by
their boiling points.

o The FID detects the components as they elute from the column, and the data system
records the chromatogram.

o Data Interpretation:
o The retention time of the dotriacontane peak is determined from the chromatogram.

o The boiling point of dotriacontane is determined by interpolating its retention time on the

calibration curve.

Determination of Density by Pychometer

This method is suitable for determining the density of solid materials that can be handled in
fragments.
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Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)

Analytical balance

Water bath maintained at a constant temperature (e.g., 20°C)

Vacuum desiccator

Procedure:
e Pycnometer Calibration:
o Clean and dry the pycnometer and weigh it accurately (m1).

o Fill the pycnometer with distilled water, ensuring no air bubbles are trapped, and place it in
the constant temperature water bath until it reaches thermal equilibrium.

o Adjust the water level to the mark on the capillary and weigh the pycnometer filled with
water (m2).

e Sample Measurement:

o Place a known mass of dotriacontane fragments into the clean, dry pycnometer and
weigh it (m3).

o Add distilled water to the pycnometer to cover the sample.
o Place the pycnometer in a vacuum desiccator to remove any entrapped air bubbles.

o Fill the pycnometer with water, bring it to thermal equilibrium in the water bath, adjust the
water level, and weigh it (m4).

o Calculation:

o The density (p) of dotriacontane is calculated using the following formula: p = [(m3 - m1) /
((m2 - m1l) - (m4 - m3))] * p_water where p_water is the density of water at the
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measurement temperature.

Qualitative Determination of Solubility

This procedure provides a qualitative assessment of the solubility of dotriacontane in various
solvents.

Apparatus:

o Test tubes with stoppers

e Spatula

o Graduated cylinder or pipette

Procedure:

e Place approximately 25 mg of dotriacontane into a small test tube.

e Add 0.75 mL of the chosen solvent in small portions.

o After each addition, stopper the test tube and shake it vigorously for at least 30 seconds.

e Observe the mixture to determine if the solid has dissolved. If the solid dissolves completely,
the compound is considered soluble in that solvent at that concentration. If a significant
portion of the solid remains undissolved, it is considered insoluble or slightly soluble.

o For solvents in which dotriacontane is expected to have higher solubility (e.g., hot toluene),
the mixture can be gently heated in a water bath to observe dissolution.

Mandatory Visualization

The following diagram illustrates the relationship between the physical state of dotriacontane
and temperature.

Solid State Melting (65-72 °C) | Liquid State Boiling (467-470 °C) | Gaseous State
(Crystalline Flakes) <« Freezing | (Molten) Condensation (Vapor)
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Click to download full resolution via product page

Phase transitions of dotriacontane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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